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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

Anhydrous vs. Hydrated Magnesium Nitrate: A
Comparative Guide for Researchers
A comprehensive review of the properties, applications, and experimental considerations for

selecting between anhydrous and hydrated forms of magnesium nitrate in research and drug

development.

Magnesium nitrate, an inorganic salt with the formula Mg(NO₃)₂, is a versatile compound

utilized in applications ranging from organic synthesis to agriculture and pharmaceutical

formulations. It is commercially available in its anhydrous form (Mg(NO₃)₂) and as various

hydrates, most commonly the hexahydrate (Mg(NO₃)₂·6H₂O). The presence or absence of

water of hydration dramatically alters the compound's physical and chemical properties, making

the choice between the two forms a critical decision in experimental design and product

formulation. This guide provides an objective comparison of their performance, supported by

experimental data, to assist researchers, scientists, and drug development professionals in

making informed selections.

Key Distinctions and Physical Properties
The most significant difference between anhydrous and hydrated magnesium nitrate is the

affinity for water. Anhydrous magnesium nitrate is highly hygroscopic, meaning it readily

absorbs moisture from the atmosphere to form the stable hexahydrate.[1][2] This property is
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central to its primary application as a desiccant. Conversely, the hexahydrate is a stable,

crystalline solid under ambient conditions.

Heating the hexahydrate does not cleanly yield the anhydrous form in the open atmosphere.

Instead, it undergoes a multi-stage thermal decomposition, first losing water to form the

dihydrate, then the anhydrous salt, before ultimately decomposing at higher temperatures

(around 330°C) into magnesium oxide (MgO), nitrogen oxides (NO₂), and oxygen.[1][3][4] This

decomposition pathway is a critical consideration for any application involving heat.

The physical properties of the common forms of magnesium nitrate are summarized in the

table below.

Property
Anhydrous
Magnesium Nitrate

Dihydrate
Magnesium Nitrate

Hexahydrate
Magnesium Nitrate

Formula Mg(NO₃)₂ Mg(NO₃)₂·2H₂O Mg(NO₃)₂·6H₂O

Molar Mass 148.32 g/mol [2] 184.35 g/mol [2] 256.41 g/mol [2]

Appearance
White crystalline

solid[1]
White solid

White, deliquescent

crystalline solid[1][5]

Density 2.3 g/cm³[2] 2.0256 g/cm³[2] 1.464 g/cm³[2]

Melting Point
Decomposes at

330°C[1]
129°C[1] 88.9°C[2]

Solubility in Water Very soluble Very soluble
71.2 g/100 mL at

25°C[2]

Key Characteristic Highly hygroscopic[2] Intermediate hydrate
Stable crystalline solid

at STP

Application-Specific Performance Comparison
The choice between anhydrous and hydrated magnesium nitrate is dictated by the specific

requirements of the application.

Dehydrating Agent and Desiccant
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Preferred Form: Anhydrous

Rationale: The primary driver for this application is the anhydrous form's strong affinity for

water.[1] It is used as an efficient drying agent in organic synthesis to remove trace amounts of

water from organic solvents and is a key reagent in the preparation of concentrated nitric acid.

[1][5] In water-sensitive reactions, such as those involving Grignard reagents or strong Lewis

acids, the presence of water can lead to unwanted side reactions and reduced yields.[6][7]

Anhydrous magnesium nitrate, like the more commonly used anhydrous magnesium sulfate,

serves to sequester this water.[8]

Performance Considerations:

Capacity: Anhydrous magnesium nitrate has a high capacity for water absorption.

Speed: It is a fast-acting desiccant.[9]

Limitations: Due to its high hygroscopicity, it must be stored and handled under strictly

anhydrous conditions to prevent it from becoming hydrated by atmospheric moisture.[2]

Pharmaceutical and Drug Development
Preferred Form: Application-Dependent (Hydrated for solutions, Anhydrous for moisture-

sensitive formulations)

Rationale: In pharmaceutical formulations, water content can critically affect drug stability,

shelf-life, and processing.[10][11]

Anhydrous: Used in solid dosage forms where moisture can cause degradation of the active

pharmaceutical ingredient (API) or unwanted physical changes like clumping.[10] Its

hygroscopic nature, however, presents a significant challenge, requiring controlled humidity

during manufacturing and storage.[12]

Hydrated: The hexahydrate is used when preparing aqueous solutions or in formulations

where the water of hydration does not interfere with stability. Recent research has explored

magnesium nitrate's role in advanced drug delivery systems, where it can act as a stabilizer

or co-carrier in nanocarrier systems to improve drug solubility and bioavailability.[12] Studies

have also investigated its therapeutic potential in conditions like pulmonary hypertension,
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where both the magnesium and nitrate ions may contribute to the therapeutic effect via the

nitric oxide/sGC/cGMP pathway.[13]

Agriculture and Horticulture
Preferred Form: Hydrated (Hexahydrate)

Rationale: Magnesium nitrate is used as a fertilizer to supply essential magnesium and

nitrogen to plants.[14] The hexahydrate is the preferred form as it is stable, easy to handle, and

highly soluble in water, making it ideal for creating liquid feeds for fertigation and hydroponics.

[1] The anhydrous form's reactivity with water and handling difficulties make it impractical and

uneconomical for this large-scale application.

Phase Change Materials (PCMs) for Thermal Energy
Storage
Preferred Form: Hydrated (Hexahydrate)

Rationale: Magnesium nitrate hexahydrate is effective as a phase change material for

thermal energy storage, particularly for applications below 100°C.[15] Its performance relies on

the latent heat absorbed and released during its melting and solidification, with a phase change

temperature near 89°C and a latent heat of approximately 162 J/g.[15] The anhydrous form

does not undergo this type of phase change in a useful temperature range and is therefore

unsuitable for this application.

Experimental Protocols
Thermal Decomposition Analysis of Magnesium Nitrate
Hexahydrate
The thermal stability and decomposition pathway are critical parameters. They are typically

evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC).

Methodology:
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Sample Preparation: A small, precisely weighed sample (5-10 mg) of magnesium nitrate
hexahydrate is placed in an alumina or platinum crucible.

Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

Experimental Conditions: The sample is heated from ambient temperature to approximately

600°C at a controlled heating rate (e.g., 5, 10, or 20 °C/min) under a controlled atmosphere

(e.g., nitrogen or air at a flow rate of 50 mL/min).[4][16]

Data Acquisition: The instrument records the sample's mass change (TGA) and the heat flow

difference between the sample and a reference (DSC) as a function of temperature.

Analysis: The resulting TGA curve shows distinct mass loss steps corresponding to the loss

of water molecules and subsequent decomposition to MgO. The DSC curve indicates

whether these processes are endothermic or exothermic.[3][17]

Protocol for Drying an Organic Solvent with Anhydrous
Magnesium Nitrate
This protocol is analogous to the standard procedure for using anhydrous magnesium sulfate.

Objective: To remove residual water from an organic solvent (e.g., diethyl ether, ethyl acetate)

after an aqueous workup.

Materials:

Organic solution in an Erlenmeyer flask

Anhydrous magnesium nitrate (Mg(NO₃)₂)

Spatula

Filter funnel, fluted filter paper

Clean, dry collection flask

Procedure:
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Initial Assessment: Ensure any visible, separate aqueous layer has been removed from the

organic solution using a separatory funnel.

Addition of Desiccant: Add a small amount of anhydrous magnesium nitrate powder to the

organic solution in the Erlenmeyer flask (a spatula-tip full for ~50 mL of solution).[18]

Swirling: Stopper the flask and swirl. Observe the behavior of the drying agent. If the

desiccant clumps together at the bottom of the flask, water is still present.[9]

Incremental Addition: Continue adding small portions of anhydrous magnesium nitrate and

swirling until some of the powder remains free-flowing and does not clump. A "snow globe" or

"snowstorm" effect, where fine particles are suspended upon swirling, indicates the solution

is dry.[8]

Allow Contact Time: Allow the mixture to stand for 5-10 minutes to ensure complete drying.

Separation: Separate the dried organic solution from the hydrated desiccant by decanting or

gravity filtering the solution through a fluted filter paper into a clean, dry flask.[18]

Rinsing: Rinse the solid desiccant left behind in the flask and filter paper with a small amount

of the pure, dry solvent to recover any residual product. Combine the rinsing with the filtered

solution.

Visualizing Workflows and Mechanisms
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Start: Application Requirement

Is the reaction or formulation
water-sensitive?

Is the goal to add water
or prepare an aqueous solution?

  No  

Use Anhydrous Mg(NO₃)₂
(e.g., Desiccant, Organic Synthesis)

  Yes  

Use Hydrated Mg(NO₃)₂
(e.g., Fertilizer, Aqueous Reagent)

  Yes  

Special Consideration:
- Drug Formulation Stability

- Phase Change Material

  No / Other  

Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate form of magnesium nitrate.
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Dehydration Stages

Decomposition Stage

{Mg(NO₃)₂·6H₂O | Hexahydrate}

{Mg(NO₃)₂·2H₂O | Dihydrate}

 Heat (~50-188°C)
- 4 H₂O 

{Mg(NO₃)₂ | Anhydrous}

 Heat (~187-336°C)
- 2 H₂O 

{MgO + 2NO₂ + ½O₂ | Decomposition Products}

 Heat (>330°C) 

Click to download full resolution via product page

Caption: Stepwise thermal decomposition of magnesium nitrate hexahydrate.
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Mg(NO₃)₂ Dissociation

Mg²⁺ Ion NO₃⁻ Ion (Nitrate)

Ca²⁺ Channel Blockade

Nitrate-Nitrite-NO Pathway

Nitric Oxide (NO)

Soluble Guanylate Cyclase (sGC)
Activation

Increased cGMP

Smooth Muscle Relaxation
(Vasodilation)

Click to download full resolution via product page

Caption: Potential dual-action mechanism for magnesium nitrate in vasodilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b080624?utm_src=pdf-body-img
https://www.benchchem.com/product/b080624?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Magnesium nitrate - Wikipedia [en.wikipedia.org]

2. Magnesium nitrate - Sciencemadness Wiki [sciencemadness.org]

3. Study on the thermal decomposition mechanism of Mg(NO3)2·6H2O from the perspective
of resource utilization of magnesium slag - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Collection - Understanding the Thermal Decomposition of Mg(NO3)2Â·6H2O and Its Role
in Sustainable MgO and NOx Recovery - Industrial & Engineering Chemistry Research -
Figshare [figshare.com]

5. Magnesium nitrate | Mg(NO3)2 | CID 25212 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. tutorchase.com [tutorchase.com]

7. cactus.utahtech.edu [cactus.utahtech.edu]

8. Chemistry Teaching Labs - Removing residual water from organic solutions
[chemtl.york.ac.uk]

9. orgchemboulder.com [orgchemboulder.com]

10. pharmainfo.in [pharmainfo.in]

11. jocpr.com [jocpr.com]

12. The Application of Magnesium Nitrate in Advanced Drug Delivery Systems
[eureka.patsnap.com]

13. Beneficial effects of magnesium nitrate on disease severity in male rats with
monocrotaline‐induced pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]

14. Magnesium Nitrate: Key Uses, Definition, and Innovations [eureka.patsnap.com]

15. Experimental Research of the Heat Storage Performance of a Magnesium Nitrate
Hexahydrate-Based Phase Change Material for Building Heating | MDPI [mdpi.com]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [literature review comparing the applications of
anhydrous vs. hydrated magnesium nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080624#literature-review-comparing-the-
applications-of-anhydrous-vs-hydrated-magnesium-nitrate]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/Magnesium_nitrate
http://www.sciencemadness.org/smwiki/index.php/Magnesium_nitrate
https://pubmed.ncbi.nlm.nih.gov/36062994/
https://pubmed.ncbi.nlm.nih.gov/36062994/
https://figshare.com/collections/Understanding_the_Thermal_Decomposition_of_Mg_NO_sub_3_sub_sub_2_sub_6H_sub_2_sub_O_and_Its_Role_in_Sustainable_MgO_and_NO_sub_i_x_i_sub_Recovery/8099062
https://figshare.com/collections/Understanding_the_Thermal_Decomposition_of_Mg_NO_sub_3_sub_sub_2_sub_6H_sub_2_sub_O_and_Its_Role_in_Sustainable_MgO_and_NO_sub_i_x_i_sub_Recovery/8099062
https://figshare.com/collections/Understanding_the_Thermal_Decomposition_of_Mg_NO_sub_3_sub_sub_2_sub_6H_sub_2_sub_O_and_Its_Role_in_Sustainable_MgO_and_NO_sub_i_x_i_sub_Recovery/8099062
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-nitrate
https://www.tutorchase.com/answers/ib/chemistry/why-do-some-organic-reactions-need-anhydrous-conditions
https://cactus.utahtech.edu/smblack/chemlabs/Water_Sensitive_Reactions.pdf
https://chemtl.york.ac.uk/techniques/reaction-techniques/drying
https://chemtl.york.ac.uk/techniques/reaction-techniques/drying
https://orgchemboulder.com/Technique/Procedures/Drying/Drying.shtml
http://pharmainfo.in/jpsr/Documents/Volumes/vol11Issue01/jpsr11011902.pdf
https://www.jocpr.com/articles/effect-of-hygroscopicity-on-pharmaceutical-ingredients-methods-to-determine-and-overcome-an-overview.pdf
https://eureka.patsnap.com/report-the-application-of-magnesium-nitrate-in-advanced-drug-delivery-systems
https://eureka.patsnap.com/report-the-application-of-magnesium-nitrate-in-advanced-drug-delivery-systems
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172563/
https://eureka.patsnap.com/blog/what-is-magnesium-nitrate/
https://www.mdpi.com/1996-1073/14/21/7108
https://www.mdpi.com/1996-1073/14/21/7108
https://www.researchgate.net/post/At_what_temperature_does_magnesium_nitrate_exist_in_its_anhydrous_form
https://www.researchgate.net/publication/363314734_Study_on_the_thermal_decomposition_mechanism_of_MgNO_3_2_6H_2_O_from_the_perspective_of_resource_utilization_of_magnesium_slag
https://chem.libretexts.org/Courses/Sewanee%3A_The_University_of_the_South/Organic_Chemistry_Lab_Textbook/03%3A_General_Techniques_for_Lab/3.02%3A_Drying_Agents
https://www.benchchem.com/product/b080624#literature-review-comparing-the-applications-of-anhydrous-vs-hydrated-magnesium-nitrate
https://www.benchchem.com/product/b080624#literature-review-comparing-the-applications-of-anhydrous-vs-hydrated-magnesium-nitrate
https://www.benchchem.com/product/b080624#literature-review-comparing-the-applications-of-anhydrous-vs-hydrated-magnesium-nitrate
https://www.benchchem.com/product/b080624#literature-review-comparing-the-applications-of-anhydrous-vs-hydrated-magnesium-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

